Cas no 51707-55-2 (Thidiazuron)

• Product Name: Thidiazuron
• CAS No: 51707-55-2
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• MDL: MFCD00078723
• CID: 56073
• PubChem ID: 24898652
• Update Time: 2026-05-14

Thidiazuron Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(1,2,3-thiadiazol-5-yl)urea
• Thidiazuron
• 1-phenyl-3-(thiadiazol-5-yl)urea
• Avguron
• CCG-24904
• Dropp SC
• Lift
• TAG (plant growth regulator)
• 2-(3-Chlorophenoxy)-Propi onicAcid
• Phenylurea Concentrate Standard
• Thidiazuron Solution
• 5-Phenylcarbamoylamino-1,2,3-thiadiazole
• N-phenyl-N’-1,2,3-thiadiazol-5-ylurea
• TDZ
• Dropp
• Thidiazuron TDZ

• MDL： MFCD00078723
• Inchi： 1S/C9H8N4OS/c14-9(12-8-6-10-13-15-8)11-7-4-2-1-3-5-7/h1-6H,(H2,11,12,14)
• InChI Key： HFCYZXMHUIHAQI-UHFFFAOYSA-N
• SMILES： O=C(NC1=CN=NS1)NC2=CC=CC=C2
• BRN： 1078092

Computed Properties

• Exact Mass: 220.04200
• Monoisotopic Mass: 220.041882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2

Experimental Properties

• Color/Form: The pure product is a white, odorless, tasteless crystalline solid.
• Density: 1.3493 (rough estimate)
• Melting Point: 213 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6390 (estimate)
• Solubility: Soluble in DMSO
• PSA: 95.15000
• LogP: 2.32810
• Merck: 13,9384
• Solubility: Slightly soluble in water

Thidiazuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-51/53
• Safety Instruction： S22-S26-S36
• RTECS：YU1395000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S22-S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas
• Natural Products and Extracts Natural Pigments Plant Tissue Extraction